![molecular formula C19H20Cl2N2O2 B258084 N,N'-bis(3-chloro-2-methylphenyl)pentanediamide](/img/structure/B258084.png)
N,N'-bis(3-chloro-2-methylphenyl)pentanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N'-bis(3-chloro-2-methylphenyl)pentanediamide, also known as BAC, is a commonly used herbicide that is used to control weeds in various crops. It is a pre-emergent herbicide that inhibits the growth of weeds by preventing cell division. BAC is widely used in agriculture, horticulture, and forestry industries due to its effectiveness in controlling a wide range of weed species.
Mechanism of Action
N,N'-bis(3-chloro-2-methylphenyl)pentanediamide inhibits the growth of weeds by preventing cell division. It works by inhibiting the synthesis of DNA, RNA, and protein, which are essential for cell division. This compound also disrupts the cell membrane of the weed, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicological effects on humans and animals. It is rapidly metabolized and excreted from the body, and does not accumulate in tissues. However, this compound can cause skin and eye irritation if it comes in contact with the skin or eyes.
Advantages and Limitations for Lab Experiments
N,N'-bis(3-chloro-2-methylphenyl)pentanediamide is a widely used herbicide in laboratory experiments due to its effectiveness in controlling weeds. It is easy to use and has a relatively low cost. However, this compound has some limitations in laboratory experiments. It can interfere with the growth of some crops, and its effectiveness can be affected by environmental factors such as temperature and humidity.
Future Directions
There is still much research to be done on the effectiveness and environmental impact of N,N'-bis(3-chloro-2-methylphenyl)pentanediamide. Future studies could focus on developing more efficient and environmentally friendly herbicides, as well as exploring the potential use of this compound in other industries such as medicine and biotechnology. Additionally, more research is needed to determine the long-term effects of this compound on the environment and human health.
Synthesis Methods
The synthesis of N,N'-bis(3-chloro-2-methylphenyl)pentanediamide involves the reaction of 3-chloro-2-methyl aniline with pentanedioyl chloride in the presence of a catalyst. The reaction results in the formation of this compound, which is then purified and used as a herbicide.
Scientific Research Applications
N,N'-bis(3-chloro-2-methylphenyl)pentanediamide has been extensively studied for its herbicidal properties. Several studies have reported its effectiveness in controlling weeds such as barnyardgrass, crabgrass, and foxtail. This compound has also been found to be effective in controlling weeds in various crops such as soybean, corn, and rice.
properties
Molecular Formula |
C19H20Cl2N2O2 |
---|---|
Molecular Weight |
379.3 g/mol |
IUPAC Name |
N,N//'-bis(3-chloro-2-methylphenyl)pentanediamide |
InChI |
InChI=1S/C19H20Cl2N2O2/c1-12-14(20)6-3-8-16(12)22-18(24)10-5-11-19(25)23-17-9-4-7-15(21)13(17)2/h3-4,6-9H,5,10-11H2,1-2H3,(H,22,24)(H,23,25) |
InChI Key |
XBFCYYFOXWTEAT-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CCCC(=O)NC2=C(C(=CC=C2)Cl)C |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CCCC(=O)NC2=C(C(=CC=C2)Cl)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.